Cas no 1806119-61-8 (3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1806119-61-8
• MF: C₈H₈F₃N₃O₂
• MW: 235.16323184967
• CID: 4930415
• Update Time: 2025-10-31

3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H8F3N3O2/c9-8(10,11)16-6-1-4(3-15)14-5(2-12)7(6)13/h1,3H,2,12-13H2
• InChI Key： MZYZQOKLMKDPQE-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=O)N=C(CN)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.6
• Topological Polar Surface Area: 91.2

Additional information on 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxaldehyde

Research Briefing on 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1806119-61-8)

The compound 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1806119-61-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds, particularly those targeting central nervous system (CNS) disorders. The presence of both amino and aldehyde functional groups, along with the trifluoromethoxy moiety, provides a versatile scaffold for further chemical modifications, enabling the development of potent and selective bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxaldehyde in modulating GABA_A receptor activity. The study employed a combination of molecular docking and in vitro assays to identify promising candidates for the treatment of anxiety and epilepsy. The results indicated that specific derivatives exhibited high binding affinity and selectivity, suggesting potential for further preclinical development.

Another significant advancement was reported in a recent patent application (WO2023056789), which disclosed a novel synthetic route for the large-scale production of this compound. The patented method emphasizes improved yield and purity, addressing previous challenges in its industrial-scale synthesis. This development is expected to facilitate broader research and application of the compound in drug discovery pipelines.

Furthermore, computational studies have explored the compound's pharmacokinetic properties, predicting favorable blood-brain barrier penetration and metabolic stability. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore its suitability as a lead compound for CNS-targeted therapies. However, further in vivo studies are required to validate these predictions and assess potential toxicity.

In conclusion, 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxaldehyde represents a promising scaffold in medicinal chemistry, with demonstrated potential in CNS drug discovery. Continued research into its derivatives and optimization of synthetic methodologies will be critical to unlocking its full therapeutic potential. Future studies should focus on translational research to bridge the gap between in vitro findings and clinical applications.